Cas no 912545-04-1 (2,4-bis(benzyloxy)-5-chlorobenzoic acid)
912545-04-1 structure
Product Name:2,4-bis(benzyloxy)-5-chlorobenzoic acid
CAS No:912545-04-1
MF:C21H17ClO4
MW:368.810285329819
CID:2104737
PubChem ID:46915777
Update Time:2025-04-21
2,4-bis(benzyloxy)-5-chlorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-bis(benzyloxy)-5-chlorobenzoic acid
- 912545-04-1
- SCHEMBL383618
- DA-27338
-
- Inchi: 1S/C21H17ClO4/c22-18-11-17(21(23)24)19(25-13-15-7-3-1-4-8-15)12-20(18)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
- InChI Key: QTRUTHOPVZSHDN-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C(C=C1OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 368.0815367Da
- Monoisotopic Mass: 368.0815367Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 55.8Ų
2,4-bis(benzyloxy)-5-chlorobenzoic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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